Cas no 106877-48-9 (2-Amino-3-trifluoromethylphenol)

• Product Name: 2-Amino-3-trifluoromethylphenol
• CAS No: 106877-48-9
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• MDL: MFCD15526973
• CID: 859684
• PubChem ID: 15919099
• Update Time: 2024-11-03

2-Amino-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(trifluoromethyl)phenol
• 2-Amino-3-trifluoromethylphenol
• ATJGAHFTSOPTCH-UHFFFAOYSA-N
• MB14739
• 2-AMINO-3-TRIFLUOROMETHYL-PHENOL
• Z1985
• 2-HYDROXY-6-(TRIFLUOROMETHYL)ANILINE
• C90899
• EN300-1295915
• CS-0079857
• DTXSID50579574
• AKOS022186399
• 106877-48-9
• SY345852
• CS-15964
• SCHEMBL2438871
• MFCD15526973
• DB-292669

• MDL： MFCD15526973
• Inchi： 1S/C7H6F3NO/c8-7(9,10)4-2-1-3-5(12)6(4)11/h1-3,12H,11H2
• InChI Key： ATJGAHFTSOPTCH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1N)O)(F)F

Computed Properties

• Exact Mass: 177.04018
• Monoisotopic Mass: 177.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 1.8

Experimental Properties

• Density: 1.432±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 229.1±40.0 ºC (760 Torr),
• Flash Point: 92.3±27.3 ºC,
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 46.25
• LogP: 2.57440